4-{[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}phenyl propionate

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethylcarbamoyl)phenyl] propanoate
• InChI: InChI=1S/C18H17NO5/c1-2-17(20)24-14-6-4-13(5-7-14)18(21)19-10-12-3-8-15-16(9-12)23-11-22-15/h3-9H,2,10-11H2,1H3,(H,19,21)
• InChI Key: IUTMHJKCVUSRQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H17NO5
• Molecular Weight: 327.3 g/mol

Description

4-{[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}phenyl propionate, also known as MDMP, is a synthetic compound that has been a topic of interest in scientific research. This compound belongs to the class of phenylpropionates and has been synthesized through various methods. The purpose of

Mechanism of Action

The mechanism of action of 4-{[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}phenyl propionate is not yet fully understood. However, it is believed that this compound acts as a serotonin releaser and reuptake inhibitor. This means that it increases the levels of serotonin in the brain, which can lead to feelings of euphoria and increased sociability. The long-term effects of this compound on the brain are not yet known.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can increase heart rate and blood pressure, which can be dangerous for individuals with pre-existing cardiovascular conditions. This compound has also been shown to increase body temperature, which can lead to dehydration and heat stroke. The long-term effects of this compound on the body are not yet known.

Advantages and Limitations for Lab Experiments

4-{[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}phenyl propionate has several advantages and limitations for lab experiments. One advantage is that it is a synthetic compound, which means that it can be easily produced in large quantities. Another advantage is that it has a similar chemical structure to MDMA, which makes it a useful tool for investigating the effects of MDMA on the brain. However, one limitation is that the effects of this compound on the human body are not yet fully understood, which makes it difficult to draw conclusions from lab experiments.

Future Directions

There are several future directions for research on 4-{[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}phenyl propionate. One direction is to investigate the long-term effects of this compound on the brain and body. Another direction is to investigate the potential therapeutic uses of this compound, such as in the treatment of depression and anxiety. Additionally, more research is needed to understand the mechanism of action of this compound and its effects on behavior and cognition.
Conclusion
In conclusion, this compound is a synthetic compound that has been a topic of interest in scientific research. It has been synthesized through various methods and has been used to investigate its potential as a psychoactive drug. The mechanism of action of this compound is not yet fully understood, and it has a range of biochemical and physiological effects. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this compound. Further research is needed to fully understand the effects of this compound on the brain and body.

Scientific Research Applications

4-{[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}phenyl propionate has been used in scientific research to investigate its potential as a psychoactive drug. Studies have shown that this compound has a similar chemical structure to MDMA, a popular recreational drug. However, the effects of this compound on the human body are not yet fully understood. This compound has been used in animal studies to investigate its effects on behavior and cognition.